Cas no 168921-26-4 (2-Propenoic acid, 3-methoxy-2-nitro-, methyl ester)
2-Propenoic acid, 3-methoxy-2-nitro-, methyl ester is a nitro-substituted acrylate derivative characterized by its methoxy and ester functional groups. This compound is of interest in synthetic organic chemistry due to its potential as a reactive intermediate in polymerization and conjugate addition reactions. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups on the α,β-unsaturated ester framework may influence its reactivity in Michael additions or cycloadditions. Its structural features suggest utility in the preparation of specialized polymers or fine chemicals, where controlled reactivity and functional group compatibility are required. Proper handling is advised due to potential sensitivity to light, heat, or moisture.
168921-26-4 structure
Product Name:2-Propenoic acid, 3-methoxy-2-nitro-, methyl ester
CAS No:168921-26-4
MF:C5H7NO5
MW:161.112781763077
MDL:MFCD34565652
CID:1350193
PubChem ID:72625007
Update Time:2025-06-07
2-Propenoic acid, 3-methoxy-2-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-methoxy-2-nitro-, methyl ester
- 168921-26-4
- Methyl 3-Methoxy-2-nitroacrylate
- SY287089
-
- MDL： MFCD34565652
- Inchi： 1S/C5H7NO5/c1-10-3-4(6(8)9)5(7)11-2/h3H,1-2H3
- InChI Key： JXCJWRBIJIPMAE-UHFFFAOYSA-N
- SMILES： O(C)C(C(=COC)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 161.03241
- Monoisotopic Mass: 161.03242232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- PSA: 78.67
2-Propenoic acid, 3-methoxy-2-nitro-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1188576-5g |
Methyl 3-Methoxy-2-nitroacrylate |
168921-26-4 | 95% | 5g |
$1380 | 2023-09-01 |
2-Propenoic acid, 3-methoxy-2-nitro-, methyl ester Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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